Cas no 14763-64-5 (4-(Methylsulfinyl)phenol)

• Product Name: 4-(Methylsulfinyl)phenol
• CAS No: 14763-64-5
• MF: C₇H₈O₂S
• MW: 156.202220916748
• MDL: MFCD00464311
• CID: 162769
• PubChem ID: 151936
• Update Time: 2025-08-04

4-(Methylsulfinyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfinyl)phenol
• 4-methylsulfinylphenol
• Phenol,4-(methylsulfinyl)-
• (+-)-4-Hydroxy-1-methylsulfin-benzol
• (+-)-4-Methylsulfin-phenol
• (+-)-Methyl-(4-hydroxy-phenyl)-sulfoxyd
• 4-(methanesulfinyl)phenol
• 4-(Methylsulphinyl)phenol
• 4-Methansulfinyl-phenol
• hyd-fensulfothion
• Phenol,4-(methylsulfinyl)
• 4-(Methylsulphinyl)phenol98%
• 4-(Methylsulfinyl)phenol ,97%
• 4-(Methylsulphinyl)phenol 98%
• 14763-64-5
• DTXSID60901221
• AS-59261
• CHEBI:38688
• ZCQSJUGIZGMDDA-UHFFFAOYSA-N
• Phenol, 4-(methylsulfinyl)-
• 4-methanesulfinyl-phenol
• AKOS005443263
• 4-methanesulfinylphenol
• SCHEMBL1128694
• J-513770
• A919570
• Q27117944
• FT-0693832
• FT-0660635
• CS-0375674
• MFCD00464311
• NoName_308
• G73671
• STK366634
• phenol, 4-methylsulphinyl-

• MDL： MFCD00464311
• Inchi： 1S/C7H8O2S/c1-10(9)7-4-2-6(8)3-5-7/h2-5,8H,1H3
• InChI Key： ZCQSJUGIZGMDDA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 156.02500
• Monoisotopic Mass: 156.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Melting Point: 46-50
• Boiling Point: 349.5°C at 760 mmHg
• PSA: 56.51000
• LogP: 1.99530

4-(Methylsulfinyl)phenol Security Information

• Hazard Statement： Harmful/Irritant/Keep Cold
• Hazard Category Code： 20/21/22
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides

Additional information on 4-(Methylsulfinyl)phenol

Recent Advances in the Study of 4-(Methylsulfinyl)phenol (CAS: 14763-64-5): A Comprehensive Research Brief

4-(Methylsulfinyl)phenol (CAS: 14763-64-5) is a sulfur-containing phenolic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. Recent studies have explored its applications in drug discovery, antioxidant research, and as a precursor for the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological relevance, and potential therapeutic applications.

One of the key areas of interest in recent research has been the antioxidant properties of 4-(Methylsulfinyl)phenol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent radical scavenging activity, comparable to well-known antioxidants such as ascorbic acid and tocopherol. The study utilized in vitro assays, including DPPH and ABTS radical scavenging tests, to quantify its antioxidant capacity. The results suggest that 4-(Methylsulfinyl)phenol could serve as a promising candidate for the development of novel antioxidant therapies, particularly in the context of oxidative stress-related diseases.

In addition to its antioxidant properties, 4-(Methylsulfinyl)phenol has been investigated for its role in modulating enzymatic activity. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound acts as an inhibitor of certain cytochrome P450 enzymes, which are involved in drug metabolism. The study employed molecular docking simulations and enzymatic assays to elucidate the interaction between 4-(Methylsulfinyl)phenol and the active sites of these enzymes. These findings open new avenues for the design of enzyme inhibitors that could be used to enhance the efficacy of existing drugs or mitigate adverse drug interactions.

Another significant development is the use of 4-(Methylsulfinyl)phenol as a building block in the synthesis of more complex bioactive molecules. Researchers have successfully incorporated this compound into the structure of novel sulfoxide-containing derivatives, which exhibit enhanced pharmacokinetic properties. A study in the European Journal of Medicinal Chemistry (2023) detailed the synthesis and biological evaluation of such derivatives, revealing improved solubility and bioavailability compared to their non-sulfoxide counterparts. This highlights the potential of 4-(Methylsulfinyl)phenol as a versatile intermediate in medicinal chemistry.

Despite these promising findings, challenges remain in the practical application of 4-(Methylsulfinyl)phenol. Issues such as stability under physiological conditions and potential toxicity at higher concentrations need to be addressed. Ongoing research is focused on optimizing the chemical structure of this compound to enhance its therapeutic index while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4-(Methylsulfinyl)phenol (CAS: 14763-64-5) represents a compound of significant interest in chemical biology and medicinal chemistry. Its diverse biological activities, ranging from antioxidant effects to enzyme modulation, make it a valuable subject for further research. As scientists continue to explore its potential, this compound may pave the way for the development of innovative therapeutic agents targeting a variety of diseases. Future studies should focus on elucidating its mechanism of action in greater detail and evaluating its efficacy in preclinical models.